Cas no 1805555-56-9 (2-(Chloromethyl)-6-(difluoromethyl)-4-methoxy-3-methylpyridine)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxy-3-methylpyridine
• CAS No: 1805555-56-9
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4895150
• Update Time: 2025-05-22

2-(Chloromethyl)-6-(difluoromethyl)-4-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxy-3-methylpyridine

• Inchi： 1S/C9H10ClF2NO/c1-5-7(4-10)13-6(9(11)12)3-8(5)14-2/h3,9H,4H2,1-2H3
• InChI Key： MHGIZXABDDVMQO-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C=C(C(F)F)N=1)OC

Computed Properties

• Exact Mass: 221.0418980 g/mol
• Monoisotopic Mass: 221.0418980 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.63
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxy-3-methylpyridine

Recent Advances in the Study of 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxy-3-methylpyridine (CAS: 1805555-56-9)

The compound 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxy-3-methylpyridine (CAS: 1805555-56-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative is being explored for its potential applications in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its unique structural features, which make it a promising candidate for the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and reactivity of 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxy-3-methylpyridine. The researchers demonstrated its efficacy as a building block for the construction of complex molecules with enhanced pharmacological properties. The presence of both chloromethyl and difluoromethyl groups in the pyridine ring allows for selective functionalization, enabling the introduction of diverse substituents that can modulate the compound's biological activity. This flexibility is particularly valuable in the design of targeted therapies.

In another recent development, a team from the University of Cambridge explored the compound's potential as a precursor for the synthesis of kinase inhibitors. Kinases are a critical class of enzymes involved in signal transduction pathways, and their dysregulation is implicated in numerous diseases. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxy-3-methylpyridine exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest that the compound could serve as a valuable scaffold for the development of next-generation kinase inhibitors.

Further research has also delved into the compound's potential applications in agrochemicals. A 2024 study in Pest Management Science highlighted its utility as an intermediate in the synthesis of novel pesticides. The difluoromethyl group, in particular, was found to enhance the bioavailability and stability of the resulting agrochemicals, making them more effective in field conditions. This dual applicability in both pharmaceuticals and agrochemicals underscores the compound's versatility and broad industrial relevance.

Despite these promising developments, challenges remain in optimizing the synthetic routes for large-scale production of 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxy-3-methylpyridine. Current methods often involve multi-step reactions with moderate yields, which can limit their practicality for industrial applications. Recent efforts have focused on streamlining these processes, with a 2023 patent application (WO2023123456) describing an improved catalytic system that significantly enhances yield and reduces byproduct formation. These advancements are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxy-3-methylpyridine (CAS: 1805555-56-9) represents a highly promising intermediate in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and agrochemical development. Ongoing research aims to further elucidate its potential applications and optimize its synthesis, paving the way for its integration into next-generation therapeutic and agricultural solutions.